molecular formula C17H17N B1508731 2-Benzyl-4-vinylisoindoline CAS No. 923590-80-1

2-Benzyl-4-vinylisoindoline

Cat. No. B1508731
CAS RN: 923590-80-1
M. Wt: 235.32 g/mol
InChI Key: JWYLTITZINZIEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyl-4-vinylisoindoline is a useful research compound. Its molecular formula is C17H17N and its molecular weight is 235.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyl-4-vinylisoindoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyl-4-vinylisoindoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

923590-80-1

Product Name

2-Benzyl-4-vinylisoindoline

Molecular Formula

C17H17N

Molecular Weight

235.32 g/mol

IUPAC Name

2-benzyl-4-ethenyl-1,3-dihydroisoindole

InChI

InChI=1S/C17H17N/c1-2-15-9-6-10-16-12-18(13-17(15)16)11-14-7-4-3-5-8-14/h2-10H,1,11-13H2

InChI Key

JWYLTITZINZIEO-UHFFFAOYSA-N

SMILES

C=CC1=CC=CC2=C1CN(C2)CC3=CC=CC=C3

Canonical SMILES

C=CC1=CC=CC2=C1CN(C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-benzyl-4-bromoisoindoline (16.7 g, 58.0 mmol) and tributyl(vinyl)tin (20.3 mL, 69.6 mmol) in PhMe (400 mL) was degassed by bubbling nitrogen gas through the solution for 15 minutes. Tetrakis(triphenylphosphine)palladium (0) (1.30 g, 1.16 mmol) was added, and the resulting solution heated in a 100° C. oil bath, under nitrogen for 24 hours. The contents of the reaction flask were cooled, evaporated and subjected to flash column chromatography, eluting with hexane/ethyl acetate 95/5 to give the title compound as a pale oil that turned pink on standing. LRMS (ESI) m/z 236 [(M+H)+; calcd for C17H18N: 236].
Quantity
16.7 g
Type
reactant
Reaction Step One
Quantity
20.3 mL
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
1.3 g
Type
catalyst
Reaction Step Two

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